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Compound of Interest

Compound Name: GSK2850163 (S enantiomer)

Cat. No.: B10799400

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and storage
of a stock solution for GSK285016gsk-s-enantiomer), the inactive enantiomer of the IRE1a
inhibitor GSK2850163. Following this protocol will ensure the integrity and accurate
concentration of the compound for experimental use.

Introduction

GSK2850163 is a potent and selective inhibitor of the kinase and RNase activities of inositol-
requiring enzyme-1 alpha (IRE1a), a key mediator of the unfolded protein response (UPR).[1]
[2][3] The S enantiomer of GSK2850163 is considered biologically inactive and serves as an
ideal negative control in experiments to ensure that the observed biological effects are specific
to the inhibition of IRE1a by the active enantiomer.[1][4][5] Accurate preparation of stock
solutions is critical for obtaining reliable and reproducible experimental results. This protocol
outlines the necessary steps for dissolving and storing GSK2850163 (S enantiomer).

Chemical and Physical Properties

A summary of the essential properties of GSK2850163 (S enantiomer) is provided in the table
below. This information is crucial for accurate stock solution preparation and handling.
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Parameter Value

Molecular Formula C24H29CI2Ns0O

Molecular Weight 446.41 g/mol [4][6]

CAS Number 2309519-81-9[4]
Appearance Crystalline solid or 0il[7]
Solubility in DMSO 67.5 mg/mL (151.21 mM)[7]
Solubility in Ethanol 50 mg/mL (112.00 mM)[7]

Note: The use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can
significantly impact solubility.[7] Ultrasonic assistance may be required to fully dissolve the
compound.[7]

Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for serial dilutions in cellular assays.

3.1 Materials and Equipment

» GSK2850163 (S enantiomer) solid

¢ Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

o Sterile, amber or opaque microcentrifuge tubes (1.5 mL)
o Calibrated P200 and P1000 micropipettes

« Sterile, nuclease-free pipette tips

o \ortex mixer
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o Water bath sonicator
3.2 Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Handle GSK2850163 (S enantiomer) in a chemical fume hood.
o Consult the Safety Data Sheet (SDS) for the compound and solvents prior to use.
3.3 Step-by-Step Procedure

o Equilibration: Allow the vial containing the solid GSK2850163 (S enantiomer) to equilibrate
to room temperature for at least 30 minutes before opening. This prevents the condensation
of atmospheric moisture onto the compound.

» Weighing: Tare the analytical balance with a sterile microcentrifuge tube. Carefully weigh a
precise amount of the compound (e.g., 1 mg) directly into the tube. Record the exact weight.

e Solvent Calculation: Calculate the required volume of DMSO to achieve a 10 mM
concentration using the following formula:

Volume of DMSO (uL) = (Mass of Compound (mg) / Molecular Weight ( g/mol )) * 100,000

Example Calculation for 1 mg: Volume of DMSO (uL) = (1 mg / 446.41 g/mol ) * 100,000 =
224.0 uL

» Dissolution: Using a calibrated micropipette, add the calculated volume of anhydrous DMSO
to the microcentrifuge tube containing the compound.

e Mixing: Tightly cap the tube and vortex at medium speed for 1-2 minutes.

e Sonication (if necessary): If the compound does not fully dissolve, place the tube in a water
bath sonicator for 5-10 minutes.[7] Visually inspect the solution to ensure no particulates are
visible. If precipitation persists, gentle warming (e.g., 37°C) in combination with sonication
can be attempted.[8]
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 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-20 yL) in sterile, clearly labeled
amber or opaque microcentrifuge tubes.

o Storage: Store the aliquots as recommended in the section below.

Storage and Stability

Proper storage is essential to maintain the stability and activity of the compound.

Form Storage Temperature Shelf Life

Solid -20°C Up to 3 years[7]
Solid +4°C Up to 2 years[7]
In Solvent (DMSO) -80°C Up to 6 months[7]
In Solvent (DMSO) -20°C Up to 1 month[7]

Note: For long-term storage, it is highly recommended to store stock solutions at -80°C.[7]
Before use, allow an aliquot to thaw completely and equilibrate to room temperature.

Visualization

The following diagrams illustrate the logical workflow for preparing the GSK2850163 (S
enantiomer) stock solution and its role as a negative control in the context of the IRE1a
signaling pathway.
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Stock Solution Preparation Workflow
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Caption: Workflow for GSK2850163 (S enantiomer) Stock Solution Preparation.
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Experimental Logic: IRE1la Pathway
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Caption: Role of GSK2850163 Enantiomers in IRE1a Pathway Experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
GSK2850163 (S enantiomer) Stock Solution]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b10799400#preparing-gsk2850163-s-enantiomer-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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